Cas no 1033463-38-5 (2-4-(Hydroxymethyl)piperidino-5-nitrobenzenecarbaldehyde)

• Product Name: 2-4-(Hydroxymethyl)piperidino-5-nitrobenzenecarbaldehyde
• CAS No: 1033463-38-5
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD10758094
• CID: 4568797
• Update Time: 2025-10-30

2-4-(Hydroxymethyl)piperidino-5-nitrobenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[4-(hydroxymethyl)piperidino]-5-nitrobenzenecarbaldehyde
• 2-[4-(hydroxymethyl)piperidin-1-yl]-5-nitrobenzaldehyde
• Benzaldehyde, 2-[4-(hydroxymethyl)-1-piperidinyl]-5-nitro-
• 2-4-(Hydroxymethyl)piperidino-5-nitrobenzenecarbaldehyde

• MDL： MFCD10758094
• Inchi： 1S/C13H16N2O4/c16-8-10-3-5-14(6-4-10)13-2-1-12(15(18)19)7-11(13)9-17/h1-2,7,9-10,16H,3-6,8H2
• InChI Key： BGKFVXZIUPQNKM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC([N+]([O-])=O)=CC=C1N1CCC(CO)CC1

Computed Properties

• Exact Mass: 264.111007g/mol
• Monoisotopic Mass: 264.111007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 264.28g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 86.4Ų

2-4-(Hydroxymethyl)piperidino-5-nitrobenzenecarbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-4-(Hydroxymethyl)piperidino-5-nitrobenzenecarbaldehyde

Comprehensive Overview of 2-4-(Hydroxymethyl)piperidino-5-nitrobenzenecarbaldehyde (CAS No. 1033463-38-5)

2-4-(Hydroxymethyl)piperidino-5-nitrobenzenecarbaldehyde (CAS No. 1033463-38-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique nitrobenzenecarbaldehyde core and hydroxymethylpiperidine substitution, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines a nitro group and an aldehyde functionality, makes it a valuable building block for constructing complex molecules with tailored properties.

The growing interest in 2-4-(Hydroxymethyl)piperidino-5-nitrobenzenecarbaldehyde is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its role in modulating biological pathways, thanks to its ability to interact with various enzyme targets. Additionally, its piperidine moiety enhances solubility and bioavailability, making it a preferred choice for designing next-generation therapeutics. This aligns with the current trend in the pharmaceutical industry to optimize drug-like properties through rational molecular design.

In the realm of material science, CAS No. 1033463-38-5 is being investigated for its utility in creating functional polymers and coatings. The nitro group and aldehyde group offer reactive sites for cross-linking and polymerization, enabling the development of materials with enhanced mechanical strength and thermal stability. This is particularly relevant in the context of sustainable materials, a hot topic among environmentally conscious consumers and industries seeking eco-friendly alternatives.

From a synthetic chemistry perspective, the compound's hydroxymethylpiperidine side chain provides a handle for further derivatization, allowing chemists to introduce diverse functional groups. This flexibility is crucial for tailoring the compound's properties to specific applications, whether in catalysis, sensing, or as a precursor for more complex architectures. The ability to fine-tune its reactivity has made it a subject of numerous academic studies and patent filings, reflecting its broad utility.

Safety and handling of 2-4-(Hydroxymethyl)piperidino-5-nitrobenzenecarbaldehyde are also critical considerations for researchers and industrial users. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the increasing emphasis on workplace safety and regulatory compliance in chemical industries worldwide.

The commercial availability of CAS No. 1033463-38-5 through reputable suppliers has further accelerated its adoption in research and development. Companies specializing in fine chemicals and custom synthesis often highlight its purity and consistency, which are essential for reproducible results in both academic and industrial settings. This reliability is particularly valued in high-throughput screening and combinatorial chemistry, where quality control is paramount.

Looking ahead, the demand for 2-4-(Hydroxymethyl)piperidino-5-nitrobenzenecarbaldehyde is expected to rise, driven by its multifaceted applications and the ongoing push for innovation in chemical sciences. As researchers uncover new uses for this compound, its role in advancing both healthcare and technology will likely expand, solidifying its position as a key player in modern chemistry.